Cas no 1533544-26-1 (2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid)

• Product Name: 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid
• CAS No: 1533544-26-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6288810
• PubChem ID: 165617561
• Update Time: 2025-05-26

2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid
• 1533544-26-1
• EN300-1806325

• Inchi： 1S/C11H15NO3/c1-7(2)10(11(13)14)8-4-5-9(15-3)12-6-8/h4-7,10H,1-3H3,(H,13,14)
• InChI Key： GOJLOWDCIJVAMB-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NC(=CC=1)OC)C(C)C)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-(6-Methoxypyridin-3-yl)-3-methylbutanoic acid (CAS No. 1533544-26-1)

2-(6-Methoxypyridin-3-yl)-3-methylbutanoic acid (CAS No. 1533544-26-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxypyridine and methylbutanoic acid moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential applications due to its favorable pharmacokinetic properties and synthetic versatility.

The growing interest in 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward environmentally friendly practices, this compound's efficient synthesis routes and minimal ecological impact have become a focal point. Recent studies highlight its role in catalysis and biocatalysis, addressing common queries such as "How to optimize the yield of 1533544-26-1?" or "What are the latest advancements in pyridine derivatives for medicinal chemistry?" These topics resonate with both academic and industrial audiences, driving engagement and innovation.

From a molecular perspective, 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid exhibits notable stereochemical properties, which are critical for its biological activity. The presence of a chiral center in its structure opens avenues for enantioselective synthesis, a hot topic in modern organic chemistry. Researchers frequently search for "chiral synthesis of methylbutanoic acid derivatives" or "applications of methoxypyridine in asymmetric catalysis," underscoring the compound's relevance. Its compatibility with metal-organic frameworks (MOFs) and organocatalysts further enhances its utility in cutting-edge research.

In the context of drug development, 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid has been investigated for its potential as a building block in small-molecule therapeutics. Its ability to modulate metabolic pathways and protein-protein interactions has sparked interest in targeting diseases like diabetes and inflammation. Popular search queries such as "role of pyridine-carboxylic acids in anti-inflammatory drugs" reflect the compound's therapeutic promise. Additionally, its stability under physiological conditions makes it a viable candidate for prodrug design, a trending area in pharmaceutical sciences.

The agrochemical sector also benefits from the applications of 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid, particularly in the design of herbicides and plant growth regulators. Its structural motifs are known to interact with plant enzymes, offering solutions for crop protection and yield enhancement. Frequently asked questions like "How does 1533544-26-1 improve herbicide efficiency?" or "What are the environmental impacts of methoxypyridine-based agrochemicals?" highlight its dual role in efficacy and sustainability. Regulatory compliance and eco-toxicity studies further validate its safe use in agriculture.

Analytical techniques for characterizing 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid include NMR spectroscopy, mass spectrometry, and HPLC, which are standard tools for quality control. Researchers often seek "best practices for analyzing pyridine derivatives" or "methods to quantify methylbutanoic acid impurities," emphasizing the need for robust analytical protocols. The compound's solubility and crystallinity properties are also critical for formulation development, a subject of ongoing optimization in material science.

In conclusion, 2-(6-methoxypyridin-3-yl)-3-methylbutanoic acid (CAS No. 1533544-26-1) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its alignment with sustainable chemistry and therapeutic innovation positions it as a compound of enduring interest. By addressing common search queries and industry trends, this overview underscores its scientific and commercial significance while adhering to SEO best practices for visibility and engagement.